Cas no 803-19-0 (Bis(4-carboxyphenyl)phenylphosphine oxide)

Bis(4-carboxyphenyl)phenylphosphine oxide structure

803-19-0 structure

Product Name:Bis(4-carboxyphenyl)phenylphosphine oxide

CAS No:803-19-0

MF:C₂₀H₁₅O₅P

MW:366.303866624832

MDL:MFCD02093038

CID:39928

PubChem ID:69934

Update Time:2024-10-27

Bis(4-carboxyphenyl)phenylphosphine oxide Chemical and Physical Properties

Names and Identifiers

- Bis(4-carboxyphenyl)phenylphosphine oxide
- 4,4'-(Phenylphosphinylidene)dibenzoic acid
- BCPPO
- 4-[(4-carboxyphenyl)-phenylphosphoryl]benzoic acid
- 4,4'-Phenylphosphonoyl-di-benzoesaeure
- 4,4'-phenylphosphonoyl-di-benzoic acid
- Phenyl-di-<4-carboxy-phenyl>-phosphinoxyd
- TETRAAMINEPLATINIUM(II)CHLORIDE
- AKOS007930093
- NS00042714
- A839890
- 4,4'-(phenylphosphoryl)dibenzoic acid
- SCHEMBL2336287
- MFCD02093038
- EINECS 212-355-0
- bis(4-carboxyphenyl) phenyl phosphine oxide
- 803-19-0
- FT-0652863
- 4-[(4-carboxyphenyl)(phenyl)phosphoroso]benzoic acid
- E78282
- C20H15O5P
- W-104239
- CS-0199243
- DTXSID70230216
- Bis(4-carboxyphenyl)phenyl-phosphine oxide
- 4,4′-(Phenylphosphinylidene)bis[benzoic acid] (ACI)
- Benzoic acid, 4,4′-(phenylphosphinylidene)di- (6CI, 7CI, 8CI)
- Bis(4-carboxyphenyl)phenyl phosphine oxide
- 4-[4-CARBOXYPHENYL(PHENYL)PHOSPHOROSO]BENZOIC ACID
- DB-009604
- UVTXHAOLTBFLDL-UHFFFAOYSA-N
- MDL： MFCD02093038
- Inchi： 1S/C20H15O5P/c21-19(22)14-6-10-17(11-7-14)26(25,16-4-2-1-3-5-16)18-12-8-15(9-13-18)20(23)24/h1-13H,(H,21,22)(H,23,24)
- InChI Key： UVTXHAOLTBFLDL-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(P(C2C=CC(C(O)=O)=CC=2)(C2C=CC=CC=2)=O)=CC=1)O

Computed Properties

Exact Mass: 366.06600
Monoisotopic Mass: 366.066
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 515
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91.7A^2
XLogP3: 3.1

Experimental Properties

Density: 1.42
Boiling Point: 642.9 °C at 760 mmHg
Flash Point: 342.6 °C
Refractive Index: 1.667
PSA: 101.48000
LogP: 2.72240

Bis(4-carboxyphenyl)phenylphosphine oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B071645-100mg	Bis(4-carboxyphenyl)phenylphosphine oxide	803-19-0		100mg	$ 190.00	2022-06-07
TRC	B071645-250mg	Bis(4-carboxyphenyl)phenylphosphine oxide	803-19-0		250mg	$ 390.00	2022-06-07
TRC	B071645-500mg	Bis(4-carboxyphenyl)phenylphosphine oxide	803-19-0		500mg	$ 620.00	2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P923580-1g	4,4'-(Phenylphosphoryl)dibenzoic acid	803-19-0	95%	1g	￥553.50	2022-08-31
Alichem	A019094843-5g	4,4'-(Phenylphosphoryl)dibenzoic acid	803-19-0	95%	5g	$192.00	2023-09-01
Alichem	A019094843-10g	4,4'-(Phenylphosphoryl)dibenzoic acid	803-19-0	95%	10g	$339.20	2023-09-01
eNovation Chemicals LLC	D144758-1kg	BIS(4-CARBOXYPHENYL)PHENYLPHOSPHINEOXIDE	803-19-0	97%	1kg	$6091	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1269913-1g	4,4'-(Phenylphosphoryl)dibenzoic acid	803-19-0	95%	1g	￥947.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1269913-5g	4,4'-(Phenylphosphoryl)dibenzoic acid	803-19-0	95%	5g	￥2653.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1269913-10g	4,4'-(Phenylphosphoryl)dibenzoic acid	803-19-0	95%	10g	￥4767.00	2024-07-28

Bis(4-carboxyphenyl)phenylphosphine oxide Production Method

Production Method 1

16822-31-4

803-19-0

Reaction Conditions

1.1 Reagents: Acetic acid ; rt → 90 °C; 90 °C → 60 °C
1.2 Reagents: Hydrogen peroxide Solvents: Water ; 60 - 70 °C; 1 h, 60 - 70 °C
1.3 Reagents: Sodium hydroxide Catalysts: Hexadecyltrimethylammonium bromide Solvents: Water ; pH 7 - 8, rt → 90 °C
1.4 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) ; 90 - 95 °C; 30 min, 95 °C
1.5 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

Synthesis of bis(4-carboxyphenyl)phenyl phosphine oxide by phase-transfer catalysis and oxidation

Li, Shu-e; et al, Huaxue Shiji, 2009, 31(1), 9-10

Production Method 2

16822-31-4

803-19-0

Reaction Conditions

1.1 Reagents: Pyridine , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; rt → 90 °C; 4 h, 90 °C; 6 h, 95 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Potassium hydroxide , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 8 h
1.4 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis and characterization of bis(4-chloroformyl)phenylphosphine oxide

Liu, Xiao-ling; et al, Jiangxi Shifan Daxue Xuebao, 2004, 28(3), 189-192

Production Method 3

803-19-0

Reaction Conditions

1.1 Catalysts: Aluminum chloride ; 120 °C
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
2.2 Reagents: Hydrochloric acid

Reference

Synthesis, crystal structure, photoluminescence properties and antibacterial activity of a Zn(II) coordination polymer based on a paddle-wheel cluster

Meng, Qingguo ; et al, Crystals, 2017, 7(4), 112/1-112/7

Production Method 4

803-19-0

Reaction Conditions

1.1 Reagents: Aluminum chloride , Phosphorus trichloride ; 4 h, 65 - 70 °C; 2 h, 65 - 70 °C
1.2 Reagents: Sulfur ; < 80 °C; 2 h, 80 - 84 °C
1.3 Solvents: Toluene ; 80 - 84 °C; 80 °C → 120 °C; 8 h, 110 - 120 °C
2.1 Reagents: Pyridine , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 2 h, 90 °C; 8 h, 95 °C; 95 °C → rt
2.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 10, rt → 100 °C; 7 h, 90 - 100 °C
2.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis of bis(p-carboxyphenyl)phenyl phosphine oxide

Li, Xia; et al, Hecheng Huaxue, 2008, 16(3), 332-334

Production Method 5

803-19-0

Reaction Conditions

1.1 Reagents: Phosphorus trichloride Catalysts: Aluminum chloride ; rt → 70 °C; 6 h, 65 - 70 °C
1.2 Reagents: S8 ; < 80 °C; 4 h, 80 - 84 °C; cooled
1.3 rt → 120 °C; 8 h, 110 - 120 °C; 120 °C → rt
1.4 Reagents: Water ; cooled
2.1 Reagents: Pyridine , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; rt → 90 °C; 3 h, 90 °C; 8 h, 95 °C; 95 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt
2.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10 - 12, rt
2.4 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) ; rt → 100 °C; 8 h, 90 - 100 °C; cooled
2.5 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis of flame retardant bis(4-carboxyphenyl)phenyl phosphine oxide

Tang, Xu-dong; et al, Huaxue Shiji, 2005, 27(8), 497-499

Production Method 6

16822-31-4

803-19-0

Reaction Conditions

1.1 Reagents: Pyridine , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 2 h, 90 °C; 8 h, 95 °C; 95 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 10, rt → 100 °C; 7 h, 90 - 100 °C
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis of bis(p-carboxyphenyl)phenyl phosphine oxide

Li, Xia; et al, Hecheng Huaxue, 2008, 16(3), 332-334

Production Method 7

18957-70-5

803-19-0

Reaction Conditions

1.1 Reagents: Pyridine , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 8 h, reflux

Reference

Synthesis of bisoxazoline monomeric polymer precursors and model reaction study of oxazoline/carboxylic acid and oxazoline/phenol reactions

Ben Mansour, Imen; et al, Journal de la Societe Chimique de Tunisie, 2009, 11(2), 145-157

Production Method 8

803-19-0

Reaction Conditions

1.1 Catalysts: Aluminum chloride Solvents: Toluene ; 84 °C → 125 °C; 8 h, 110 - 125 °C
2.1 Reagents: Pyridine , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 3 h, 90 °C; 8 h, 95 °C; 95 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt
2.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10 - 12, rt
2.4 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) ; 8 h, rt → 100 °C; 100 °C → rt
2.5 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference

Structure and properties of halogen-free flame retardant and phosphorus-containing aromatic poly(1,3,4-oxadiazole)s fiber

Liu, Pengqing; et al, RSC Advances, 2019, 9(13), 7147-7155

Production Method 9

803-19-0

Reaction Conditions

1.1 Catalysts: Aluminum chloride Solvents: Toluene
2.1 Reagents: Pyridine , Potassium hydroxide , Permanganic acid (HMnO4), potassium salt (1:1)

Reference

Soluble polyarylates containing phosphorus in main chains with thermal stability

Tian, Chenxu; et al, Journal of Applied Polymer Science, 2013, 130(5), 3521-3529

Production Method 10

803-19-0

Reaction Conditions

1.1 Reagents: Sulfur Catalysts: Aluminum chloride ; 60 °C; 60 °C → 84 °C; 4 h, 80 - 84 °C
2.1 Catalysts: Aluminum chloride Solvents: Toluene ; 84 °C → 125 °C; 8 h, 110 - 125 °C
3.1 Reagents: Pyridine , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 3 h, 90 °C; 8 h, 95 °C; 95 °C → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt
3.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10 - 12, rt
3.4 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) ; 8 h, rt → 100 °C; 100 °C → rt
3.5 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference

Structure and properties of halogen-free flame retardant and phosphorus-containing aromatic poly(1,3,4-oxadiazole)s fiber

Liu, Pengqing; et al, RSC Advances, 2019, 9(13), 7147-7155

Production Method 11

803-19-0

Reaction Conditions

1.1 Reagents: Sulfur , Phosphorus trichloride Catalysts: Aluminum chloride
2.1 Reagents: Aluminum chloride Solvents: Toluene ; 8 h, 110 - 120 °C
3.1 Reagents: Pyridine , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; rt → 90 °C; 4 h, 90 °C; 6 h, 95 °C
3.2 Reagents: Hydrochloric acid Solvents: Water
3.3 Reagents: Potassium hydroxide , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 8 h
3.4 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis and characterization of bis(4-chloroformyl)phenylphosphine oxide

Liu, Xiao-ling; et al, Jiangxi Shifan Daxue Xuebao, 2004, 28(3), 189-192